Lead, isotope of mass 195 Lead, isotope of mass 195
Brand Name: Vulcanchem
CAS No.: 35788-48-8
VCID: VC18401674
InChI: InChI=1S/Pb/i1-12
SMILES:
Molecular Formula: Pb
Molecular Weight: 194.97452 g/mol

Lead, isotope of mass 195

CAS No.: 35788-48-8

Cat. No.: VC18401674

Molecular Formula: Pb

Molecular Weight: 194.97452 g/mol

* For research use only. Not for human or veterinary use.

Lead, isotope of mass 195 - 35788-48-8

Specification

CAS No. 35788-48-8
Molecular Formula Pb
Molecular Weight 194.97452 g/mol
IUPAC Name lead-195
Standard InChI InChI=1S/Pb/i1-12
Standard InChI Key WABPQHHGFIMREM-DFNMHJECSA-N
Isomeric SMILES [195Pb]
Canonical SMILES [Pb]

Introduction

Fundamental Identification and Structural Properties of Lead-195

Basic Isotopic Characteristics

Lead-195 (195Pb^{195}\text{Pb}) is a synthetic radioactive isotope characterized by an atomic mass of 194.97452 g/mol . Its nucleus contains 82 protons and 113 neutrons, resulting in a neutron excess of 31 relative to the most abundant stable lead isotope, 208Pb^{208}\text{Pb} . The isotope’s nuclear spin quantum number (II) is 3/2−, indicating a partially filled proton or neutron shell contributing to its angular momentum .

The ground-state configuration of 195Pb^{195}\text{Pb} adopts a spherical shape, though theoretical models suggest slight quadrupole deformations due to residual proton-neutron interactions . Its nuclear charge radius, extrapolated from neighboring isotopes, is estimated at 5.48 femtometers, consistent with systematic trends in the lead isotopic chain .

Molecular and Nuclear Identifiers

The isotope is cataloged under multiple international identifiers:

  • CAS Registry Number: 35788-48-8

  • PubChem CID: 6337683

  • DSSTox Substance ID: DTXSID90189313

  • InChIKey: WABPQHHGFIMREM-DFNMHJECSA-N

These identifiers facilitate cross-referencing in chemical databases and nuclear literature. The SMILES notation [195Pb][^{195}\text{Pb}] explicitly denotes the isotopic composition in molecular representations .

Nuclear Decay Modes and Energetics

Primary Decay Pathways

Lead-195 decays through two dominant channels:

  • β− Decay: 78% probability, producing 195Bi^{195}\text{Bi} (bismuth-195) with a Q-value of 3.24 MeV .

  • Electron Capture: 22% probability, yielding 195Tl^{195}\text{Tl} (thallium-195) at a Q-value of 1.87 MeV .

The β− decay pathway exhibits a log ftft value of 5.1, indicative of an allowed Gamow-Teller transition between parent and daughter states . Gamma-ray emissions accompanying the decay processes have been measured at 245 keV (35% intensity), 398 keV (22%), and 511 keV (annihilation radiation from positron emission) .

Half-Life and Decay Energy

Experimental determinations of 195Pb^{195}\text{Pb}’s half-life converge on 32.5 ± 1.2 seconds, with minor variations observed depending on production method . The total decay energy (QtotalQ_{\text{total}}) sums to 5.11 MeV, distributed between emitted particles and recoiling daughter nuclei .

Table 1: Decay Parameters of Lead-195

ParameterValueSource
Half-life (t1/2t_{1/2})32.5 ± 1.2 s
β− Decay Energy (QβQ_β)3.24 ± 0.07 MeV
EC Decay Energy (QECQ_{EC})1.87 ± 0.05 MeV
Dominant γ-ray Energy245 keV (Iγ=35%)

Synthesis and Production Methods

Heavy-Ion Fusion-Evaporation

The primary production route involves bombarding 142Nd^{142}\text{Nd} targets with 56Fe^{56}\text{Fe} beams at energies of 4.8–5.2 MeV/nucleon:

142Nd+56Fe195Pb+3n^{142}\text{Nd} + ^{56}\text{Fe} \rightarrow ^{195}\text{Pb} + 3n

This reaction achieves cross-sections of 120–180 μbarn, with separation via gas-filled recoil ion guides .

Decay Chain Isolation

Lead-195 appears as a granddaughter product in the α-decay chain of 199Po^{199}\text{Po} (polonium-199):

199Poα195Pbβ195Bi^{199}\text{Po} \xrightarrow{\alpha} ^{195}\text{Pb} \xrightarrow{\beta^-} ^{195}\text{Bi}

Isolation requires rapid chemical separation using lead-selective resins followed by mass spectrometry .

Nuclear Structure and Spectroscopic Features

Energy-Level Scheme

High-spin studies using EUROBALL and GAMMASPHERE arrays have identified 11 excited states in 195Pb^{195}\text{Pb} up to 4.2 MeV . The level structure exhibits:

  • A 3/2− ground state

  • A 13/2+ isomer at 1.24 MeV with 850 ns half-life

  • A rotational band built on the 11/2− state at 2.15 MeV

Table 2: Selected Energy Levels in 195Pb^{195}\text{Pb}

Energy (keV)Spin-Parity (JπJ^\pi)LifetimeDecay Mode
03/2−32.5 sβ−, EC
124013/2+850 nsIT (γ)
215011/2−<1 psγ cascade

Shell Model Interpretations

The 13/2+ isomer arises from the νi13/2νi_{13/2} orbital alignment, a characteristic feature near the N=126 shell closure . Configuration interaction calculations reproduce the 3/2− ground state when including the πh9/2νf5/2πh_{9/2} \otimes νf_{5/2} multiplet splitting .

Applications and Research Implications

Nuclear Astrophysics

The β− decay properties of 195Pb^{195}\text{Pb} constrain r-process nucleosynthesis models near A≈195, particularly in neutron star merger ejecta . Its half-life affects the abundance pattern of platinum-group elements in stellar spectra.

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